Cas no 1228309-97-4 (1-1-(1-phenylethyl)cyclopropylethan-1-one)

• Product Name: 1-1-(1-phenylethyl)cyclopropylethan-1-one
• CAS No: 1228309-97-4
• MF: C₁₃H₁₆O
• MW: 188.265543937683
• CID: 6271465
• PubChem ID: 59350074
• Update Time: 2025-06-09

1-1-(1-phenylethyl)cyclopropylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-1-(1-phenylethyl)cyclopropylethan-1-one
• 1228309-97-4
• SCHEMBL2436629
• 1-[1-(1-phenylethyl)cyclopropyl]ethan-1-one
• EN300-1861547

• Inchi： 1S/C13H16O/c1-10(12-6-4-3-5-7-12)13(8-9-13)11(2)14/h3-7,10H,8-9H2,1-2H3
• InChI Key： YBFFQMYWSPGDLE-UHFFFAOYSA-N
• SMILES： O=C(C)C1(C(C)C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 188.120115130g/mol
• Monoisotopic Mass: 188.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 1-1-(1-phenylethyl)cyclopropylethan-1-one

Introduction to 1-1-(1-phenylethyl)cyclopropylethan-1-one (CAS No: 1228309-97-4)

1-1-(1-phenylethyl)cyclopropylethan-1-one, identified by its Chemical Abstracts Service (CAS) number 1228309-97-4, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a cyclopropyl group and a phenethyl side chain, has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The compound’s distinct architecture makes it a valuable scaffold for designing novel bioactive molecules, particularly in the development of therapeutic agents targeting various biological pathways.

The structural motif of 1-1-(1-phenylethyl)cyclopropylethan-1-one consists of a cyclopropyl ring attached to an isobutyl ketone backbone, with an additional phenethyl substituent at the alpha position. This configuration introduces multiple sites for functionalization, enabling chemists to tailor the molecule’s pharmacological profile. The cyclopropyl group, known for its strain and rigidity, can influence electronic and steric properties, while the phenethyl moiety contributes to hydrophobic interactions and potential receptor binding affinity.

In recent years, there has been growing interest in cyclopropyl-containing compounds due to their diverse biological activities. Studies have demonstrated that cyclopropyl groups can enhance metabolic stability and improve binding affinity in drug candidates. For instance, derivatives of 1-1-(1-phenylethyl)cyclopropylethan-1-one have been explored as inhibitors of enzymes involved in inflammatory pathways. The phenethyl group, on the other hand, is commonly found in natural products and pharmacologically active compounds, suggesting that this derivative may exhibit promising therapeutic effects.

One of the most compelling aspects of 1-1-(1-phenylethyl)cyclopropylethan-1-one is its potential as a building block for drug discovery. The presence of both a ketone and an aromatic ring provides multiple opportunities for further chemical modification. Researchers have utilized this compound to synthesize analogs with enhanced solubility, bioavailability, and target specificity. For example, modifications at the cyclopropyl ring or the phenethyl side chain have led to compounds with improved activity against certain enzymes or receptors.

The pharmaceutical industry has been particularly interested in molecules that can modulate central nervous system (CNS) activity. The structural features of 1-1-(1-phenylethyl)cyclopropylethan-1-one make it a candidate for developing agents targeting neurological disorders. Preliminary studies suggest that derivatives of this compound may interact with neurotransmitter receptors or ion channels, potentially offering new treatments for conditions such as epilepsy or depression. The cyclopropyl group’s ability to restrict rotation could also contribute to higher binding affinity and longer duration of action.

Another area of interest is the application of 1-1-(1-phenylethyl)cyclopropylethan-1-one in anti-inflammatory drug development. Inflammation is a key pathological process in many diseases, and inhibiting inflammatory pathways can lead to effective therapeutics. The compound’s structural features may allow it to interfere with signaling molecules such as cytokines or prostaglandins. Additionally, its aromatic ring could serve as a site for hydrogen bonding interactions with target proteins, enhancing its efficacy.

The synthesis of 1-1-(1-phenylethyl)cyclopropylethan-1-one presents both challenges and opportunities for synthetic chemists. The strained cyclopropyl ring requires careful handling during functionalization to avoid decomposition. However, modern synthetic methods have made it possible to introduce various substituents while maintaining structural integrity. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to attach the phenethyl group efficiently. These advances have enabled the rapid production of derivatives for biological testing.

In conclusion, 1228309-97 4 CAS no 1228309 97 4 represents a promising scaffold for pharmaceutical innovation. Its unique structural features offer multiple avenues for functionalization, making it suitable for developing drugs targeting various diseases. As research continues to uncover new biological activities associated with cyclopropyl-containing compounds, 1228309 97 4 CAS no 1228309 97 4 will likely play an increasingly important role in drug discovery and development.